

A Technical Guide to the Preliminary Biological Screening of Novel Benzophenone Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

	<i>4-Bromo-2-fluoro-4'-</i>
Compound Name:	<i>thiomorpholinomethyl</i>
	<i>benzophenone</i>
CAS No.:	898783-02-3
Cat. No.:	B1325597

[Get Quote](#)

Introduction: The Rationale for Screening Benzophenone Derivatives

The benzophenone scaffold is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic compounds with a vast array of biological activities.^{[1][2]} Naturally occurring benzophenones, particularly those isolated from the Clusiaceae plant family, exhibit potent antifungal, antimicrobial, antioxidant, antiviral, and cytotoxic properties.^[2] ^{[3][4]} Synthetic derivatives have further expanded this biological footprint, with analogues showing promise as anticancer, anti-inflammatory, and anti-HIV agents.^[1] This documented versatility makes the benzophenone core an exceptionally attractive starting point for novel drug discovery campaigns.

The key to unlocking this potential lies in a systematic and efficient preliminary screening strategy. The goal is not exhaustive characterization but rather a rapid, data-driven process to identify "hit" compounds with desirable biological activity and drug-like properties, thereby prioritizing the most promising candidates for further, more resource-intensive development.

This guide outlines a modern, integrated approach to this initial screening phase, combining the predictive power of in silico computational methods with the empirical validation of targeted in vitro assays.

Chapter 1: The Modern Screening Paradigm: An Integrated In Silico & In Vitro Approach


The "fail early, fail cheap" paradigm is a cornerstone of modern drug discovery.^[5] It dictates that potential liabilities in a drug candidate should be identified as early as possible to avoid costly late-stage failures. A preliminary screening cascade for novel benzophenones should, therefore, be designed as a funnel, starting with broad, cost-effective computational methods to filter a large set of virtual or newly synthesized compounds, followed by progressively more focused and biologically complex laboratory assays.

This integrated strategy offers significant advantages:

- **Resource Optimization:** In silico screening is significantly faster and less expensive than wet lab experimentation, allowing for the rapid evaluation of vast chemical libraries.^{[6][7]} This enables researchers to prioritize the synthesis and testing of compounds with the highest probability of success.
- **Early Liability Identification:** Computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction can flag compounds with potential pharmacokinetic or toxicity issues before they are even synthesized.^{[5][8][9]}
- **Hypothesis-Driven Experimentation:** Molecular docking can predict binding modes and affinities to specific biological targets, providing a mechanistic hypothesis that can be directly tested and validated in subsequent in vitro enzyme or cell-based assays.

The workflow presented in this guide follows this philosophy, beginning with a comprehensive in silico evaluation before proceeding to a tiered in vitro screening focused on the most well-documented activities of the benzophenone scaffold: anticancer, antimicrobial, and antioxidant effects.

Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Caption: Integrated workflow for benzophenone screening.

Chapter 2: In Silico First-Pass Screening

Before committing resources to chemical synthesis and biological testing, a computational assessment can efficiently triage a library of novel benzophenone structures. This step involves predicting their fundamental drug-like properties and their potential affinity for known biological targets.

ADMET Prediction: Assessing "Drug-Likeness"

ADMET prediction tools use algorithms and models built from vast datasets of known drugs to forecast the pharmacokinetic and toxicity properties of new chemical entities.^{[8][9]} For a preliminary screen, the focus is on identifying and eliminating compounds with a high probability of failure.

Key Parameters to Evaluate:

- Lipinski's Rule of Five: A foundational rule of thumb for oral bioavailability. While not a strict filter, compounds violating multiple rules may warrant deprioritization.
- Aqueous Solubility: Poor solubility is a major hurdle in drug development.
- Caco-2 Permeability: An in silico model for predicting intestinal absorption.^{[5][7]}
- CYP450 Inhibition: Predicts potential for drug-drug interactions.^[10]
- hERG Inhibition: Flags potential for cardiotoxicity.
- Mutagenicity/Carcinogenicity: Early toxicity warnings (e.g., Ames test prediction).

A variety of free and commercial software tools are available for these predictions.^{[8][9]} The goal is not to get an exact value but to rank and filter the candidate library, removing compounds with clear liabilities.

Molecular Docking: Predicting Target Engagement

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a target protein.^{[11][12]} This provides a binding affinity score and a visual

hypothesis of the molecular interactions (e.g., hydrogen bonds, hydrophobic contacts) driving the binding.[12][13]

Causality Behind the Choice: For benzophenones, known mechanisms of action can guide target selection. For example, many benzophenone derivatives exert their anticancer effects by inhibiting tubulin polymerization.[14] Therefore, docking novel analogues into the colchicine-binding site of tubulin is a rational starting point to predict potential anticancer activity.[14] Similarly, if targeting inflammation, docking against cyclooxygenase (COX) enzymes would be appropriate.

Workflow:

- **Obtain Target Structure:** Download a high-resolution crystal structure of the target protein (e.g., tubulin, a specific kinase, a bacterial enzyme) from the Protein Data Bank (PDB).[15]
- **Prepare Target and Ligands:** Prepare the protein by removing water molecules and adding hydrogens. Generate 3D conformations of the benzophenone ligands.[12][15]
- **Define Binding Site:** Specify the coordinates of the binding pocket, often based on the position of a known co-crystallized ligand.[12][15]
- **Run Docking Simulation:** Use software like AutoDock Vina to dock each ligand into the target's active site.[12][15]
- **Analyze Results:** Rank compounds based on their predicted binding affinity (e.g., kcal/mol). [12] The most promising candidates are those with low (i.e., strong) binding energies and interaction patterns consistent with known inhibitors.

Chapter 3: Primary In Vitro Screening: The Core Assays

Compounds that pass the in silico filters are synthesized and subjected to a panel of primary in vitro assays. These assays are chosen for their robustness, throughput, and relevance to the known biological activities of benzophenones.[1][16]

Anticancer Activity: Cytotoxicity Screening

The most fundamental question is whether a compound can kill or inhibit the growth of cancer cells. The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[\[17\]](#)

Principle of the MTT Assay: The assay measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to an insoluble purple formazan product.[\[18\]](#) The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[\[18\]](#)

Detailed Experimental Protocol: MTT Assay

- Cell Seeding:
 - Culture a relevant cancer cell line (e.g., A549 lung cancer, MCF-7 breast cancer) to ~80% confluency.[\[1\]](#)
 - Trypsinize, count, and seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).
 - Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[\[18\]](#)
- Compound Treatment:
 - Prepare a stock solution of each novel benzophenone compound (e.g., 10 mM in DMSO).
 - Perform serial dilutions to create a range of test concentrations. For a primary screen, a single high concentration (e.g., 10 or 50 µM) is often used.
 - Remove the old media from the cells and add 100 µL of fresh media containing the desired concentration of the test compound.
 - Include appropriate controls:
 - Vehicle Control: Cells treated with the same concentration of DMSO used for the compounds.
 - Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

- Blank: Media only (no cells).
- Incubation:
 - Incubate the plate for 48-72 hours at 37°C, 5% CO₂.
- MTT Addition and Formazan Solubilization:
 - Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.
 - Incubate for 4 hours in a humidified atmosphere.
 - Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the purple formazan crystals.[\[19\]](#)
 - Allow the plate to stand overnight in the incubator to ensure complete solubilization.
- Data Acquisition:
 - Gently mix the contents of each well.
 - Measure the absorbance of the samples using a microplate reader at a wavelength of 570 nm.[\[19\]](#)

Antimicrobial Activity: Susceptibility Testing

Benzophenones have demonstrated activity against a range of bacterial and fungal pathogens. [\[2\]\[3\]](#) A primary screen should assess this activity against representative Gram-positive and Gram-negative bacteria. The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism. This method follows guidelines established by bodies like the Clinical and Laboratory Standards Institute (CLSI).[\[20\]\[21\]\[22\]](#)

Detailed Experimental Protocol: Broth Microdilution

- Preparation:
 - Prepare a sterile 96-well plate.


- Prepare a 2X concentrated solution of appropriate bacterial growth medium (e.g., Mueller-Hinton Broth).
- Prepare serial dilutions of the test compounds in the plate, typically from 128 $\mu\text{g/mL}$ down to 0.25 $\mu\text{g/mL}$.
- Prepare a standardized inoculum of the test bacteria (e.g., *Staphylococcus aureus*, *Escherichia coli*) adjusted to a 0.5 McFarland standard.
- Inoculation:
 - Add an equal volume of the 2X bacterial inoculum to each well containing the serially diluted compound, effectively halving the drug concentration and bringing the media and inoculum to 1X.
 - Include controls:
 - Growth Control: Bacteria and media, no compound.
 - Sterility Control: Media only, no bacteria.
 - Positive Control: A known antibiotic (e.g., Ciprofloxacin).
- Incubation:
 - Incubate the plate at 37°C for 18-24 hours.
- Data Acquisition:
 - Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (no turbidity) is observed.

Antioxidant Activity: DPPH Radical Scavenging

The phenolic nature of many bioactive benzophenones suggests potential antioxidant activity. [1][2] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple, rapid, and widely used method to screen for radical scavenging ability.[23][24]

Principle of the DPPH Assay: DPPH is a stable free radical that is deep violet in solution.[25] [26] When it accepts an electron or hydrogen radical from an antioxidant compound, it is reduced to the yellow-colored diphenylpicrylhydrazine.[25] The degree of color change, measured as a decrease in absorbance at 517 nm, is proportional to the antioxidant activity of the compound.[23][25]

Diagram of DPPH Assay Mechanism



[Click to download full resolution via product page](#)

Caption: Mechanism of DPPH radical scavenging by an antioxidant.

Detailed Experimental Protocol: DPPH Assay

- Reagent Preparation:
 - Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). This solution should be freshly made and protected from light.[23]
 - Prepare a stock solution of the test compounds in a suitable solvent (e.g., methanol or DMSO).
 - Prepare serial dilutions of the test compounds.
 - Prepare a positive control solution (e.g., Ascorbic Acid or Trolox).[25]
- Assay Procedure (96-well plate format):
 - Add a fixed volume of the test compound dilutions to respective wells (e.g., 100 μ L).

- Add an equal volume of the DPPH working solution to all wells.[\[23\]](#)
- Include controls:
 - Control: DPPH solution plus solvent (no antioxidant).
 - Blank: Solvent only.
- Incubation and Measurement:
 - Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[\[23\]](#)[\[26\]](#)
 - Measure the absorbance at 517 nm using a microplate reader.[\[23\]](#)
- Calculation:
 - Calculate the percentage of radical scavenging activity using the formula: % Inhibition = $\frac{(A_{\text{control}} - A_{\text{sample}})}{A_{\text{control}}} \times 100$ [\[25\]](#)
 - Where A_{control} is the absorbance of the control and A_{sample} is the absorbance of the test compound.

Chapter 4: Data Analysis and Hit Prioritization

The primary screening assays will generate a significant amount of data. The next crucial step is to analyze this data to identify "hits" and prioritize them for further study.

Summarizing Quantitative Data

For clear comparison, the results from the primary screens should be summarized in a structured table. For compounds showing significant activity, a follow-up dose-response experiment should be conducted to determine the IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration).

Table 1: Hypothetical Screening Data for Novel Benzophenone Derivatives

Compound ID	Docking Score (kcal/mol, Tubulin)	% Inhibition @ 10µM (A549 Cells)	MIC (µg/mL, S. aureus)	% DPPH Scavenging @ 50µM
BZP-001	-8.5	85.2%	>128	15.6%
BZP-002	-6.2	12.1%	16	88.9%
BZP-003	-7.9	65.7%	32	75.4%
BZP-004	-5.1	5.6%	>128	8.2%
Doxorubicin	N/A	95.0%	N/A	N/A
Ciproflox.	N/A	N/A	0.5	N/A
Ascorbic A.	N/A	N/A	N/A	98.1%

Hit Prioritization Criteria

A "hit" is a compound that meets a predefined activity threshold in a primary assay. The criteria for hit selection should be stringent enough to filter out noise but not so harsh as to discard potentially valuable scaffolds.

- **Potency:** For cytotoxicity, a compound showing >50% inhibition at a single dose (e.g., 10 µM) is often considered a hit. For antimicrobial assays, an MIC value significantly lower than a defined cutoff (e.g., ≤32 µg/mL) could be the criterion.
- **Selectivity:** A compound active in one assay but not others (e.g., potent anticancer activity but no antioxidant activity) might suggest a more specific mechanism of action, which is often desirable. Compound BZP-001 from the table is a good example.
- **Structure-Activity Relationship (SAR):** As data accumulates, preliminary SAR can be established. Do certain functional groups or substitution patterns consistently lead to higher activity? This can guide the design of the next generation of analogues.
- **Correlation with In Silico Data:** Does the biological activity correlate with the docking scores? A strong correlation (e.g., BZP-001 and BZP-003) increases confidence in the in silico model and the proposed mechanism of action.

Based on the hypothetical data, BZP-001 would be a high-priority hit for anticancer development due to its strong cytotoxicity and good docking score. BZP-002 would be a strong hit for antioxidant development. BZP-003 is an interesting case with moderate activity across multiple assays, warranting further investigation to determine its primary mode of action.

Chapter 5: Concluding Remarks and Future Directions

The preliminary biological screening of novel benzophenone compounds is a critical first step in a long and complex drug discovery journey. The integrated in silico and in vitro approach detailed in this guide provides a robust, efficient, and scientifically rigorous framework for identifying and prioritizing compounds with therapeutic potential.

Compounds identified as "hits" in this preliminary phase are not yet drugs. They are, however, validated starting points for a more intensive investigation, which includes:

- Secondary and Mechanism of Action (MOA) Assays: Elucidating how the compound works, for example, by performing enzyme inhibition assays, cell cycle analysis, or apoptosis assays.[\[27\]](#)[\[28\]](#)
- Lead Optimization: A medicinal chemistry effort to synthesize analogues of the hit compound to improve potency, selectivity, and ADMET properties.
- In Vivo Testing: Evaluating the efficacy and safety of optimized compounds in animal models of the target disease.

By employing a logical, multi-tiered screening cascade, researchers can navigate the vast chemical space of benzophenone derivatives with confidence, efficiently focusing resources on the compounds most likely to become the next generation of valuable therapeutic agents.

References

- Verma, A., & Joshi, N. (2021). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Medicinal Chemistry, 12(9), 1434-1461. Available at: [\[Link\]](#)
- Wu, S. B., Long, C., & Kennelly, E. J. (2014). Structural diversity and bioactivities of natural benzophenones. Natural Product Reports, 31(9), 1158-1174. Available at: [\[Link\]](#)

- Laskowski, R. A., & Stephenson, J. D. (2020). Open access in silico tools to predict the ADMET profiling of drug candidates. *Expert Opinion on Drug Discovery*, 15(9), 1021-1033. Available at: [\[Link\]](#)
- Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Available at: [\[Link\]](#)
- DrugPatentWatch. (n.d.). Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery. Available at: [\[Link\]](#)
- CLYTE Technologies. (2024). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available at: [\[Link\]](#)
- IntechOpen. (2022). In Silico Tools and Software to Predict ADMET of New Drug Candidates. Available at: [\[Link\]](#)
- Taylor & Francis Online. (2020). Open access in silico tools to predict the ADMET profiling of drug candidates. Available at: [\[Link\]](#)
- ACME Research Solutions. (2024). DPPH Scavenging Assay Protocol- Detailed Procedure. Available at: [\[Link\]](#)
- Royal Society of Chemistry. (2013). Structural Diversity and Bioactivities of Natural Benzophenones. Available at: [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Available at: [\[Link\]](#)
- ResearchGate. (2022). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. Available at: [\[Link\]](#)
- ACS Publications. (2022). Employing Automated Machine Learning (AutoML) Methods to Facilitate the In Silico ADMET Properties Prediction. Available at: [\[Link\]](#)
- National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [\[Link\]](#)

- Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. Available at: [\[Link\]](#)
- ResearchGate. (2018). The benzophenones: Isolation, structural elucidation and biological activities. Available at: [\[Link\]](#)
- KBbox. (n.d.). Small Molecule Docking. Available at: [\[Link\]](#)
- ResearchGate. (2014). Structural diversity and bioactivities of natural benzophenones. Available at: [\[Link\]](#)
- Biobide. (n.d.). What is an Inhibition Assay?. Available at: [\[Link\]](#)
- PubMed. (2022). Structural Perspective of Benzophenones Targeting Tubulin as Anticancer Agents. Available at: [\[Link\]](#)
- National Center for Biotechnology Information. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Available at: [\[Link\]](#)
- Bonvin Lab. (n.d.). Small molecule docking. Available at: [\[Link\]](#)
- G-Biosciences. (n.d.). DPPH Antioxidant Assay. Available at: [\[Link\]](#)
- ChemCopilot. (2024). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. Available at: [\[Link\]](#)
- Chemistry LibreTexts. (2020). 13.2: How to Dock Your Own Drug. Available at: [\[Link\]](#)
- Marine Biology. (n.d.). DPPH radical scavenging activity. Available at: [\[Link\]](#)
- BellBrook Labs. (2024). Enzyme Assays: The Foundation of Modern Drug Discovery. Available at: [\[Link\]](#)
- National Center for Biotechnology Information. (2018). The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis. Available at: [\[Link\]](#)

- ResearchGate. (2017). Enzyme Inhibition in Drug Discovery and Development: The Good and the Bad. Available at: [\[Link\]](#)
- National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Available at: [\[Link\]](#)
- U.S. Food and Drug Administration. (2024). Antibacterial Susceptibility Test Interpretive Criteria. Available at: [\[Link\]](#)
- Royal Society of Chemistry. (2018). The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis. Available at: [\[Link\]](#)
- YouTube. (2024). A Beginner's Guide to Molecular Docking! #swissdock #moleculardocking #bioinformatics. Available at: [\[Link\]](#)
- National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes - Assay Guidance Manual. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. Structural diversity and bioactivities of natural benzophenones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pubs.rsc.org [pubs.rsc.org]
- 4. researchgate.net [researchgate.net]
- 5. drugpatentwatch.com [drugpatentwatch.com]
- 6. In Silico Tools and Software to Predict ADMET of New Drug Candidates | Springer Nature Experiments [experiments.springernature.com]
- 7. pubs.acs.org [pubs.acs.org]

- [8. Open access in silico tools to predict the ADMET profiling of drug candidates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. tandfonline.com \[tandfonline.com\]](#)
- [10. researchgate.net \[researchgate.net\]](#)
- [11. KBbox: Methods \[kbbox.h-its.org\]](#)
- [12. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry \[chemcopilot.com\]](#)
- [13. youtube.com \[youtube.com\]](#)
- [14. Structural Perspective of Benzophenones Targeting Tubulin as Anticancer Agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. chem.libretexts.org \[chem.libretexts.org\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- [17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [18. clyte.tech \[clyte.tech\]](#)
- [19. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [20. M100 | Performance Standards for Antimicrobial Susceptibility Testing \[clsi.org\]](#)
- [21. Antimicrobial Susceptibility Testing | Area of Focus | CLSI \[clsi.org\]](#)
- [22. The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. acmeresearchlabs.in \[acmeresearchlabs.in\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [26. marinebiology.pt \[marinebiology.pt\]](#)
- [27. The critical role of novel benzophenone analogs on tumor growth inhibition targeting angiogenesis and apoptosis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [28. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[A Technical Guide to the Preliminary Biological Screening of Novel Benzophenone Compounds\]. BenchChem, \[2026\]. \[Online PDF\].](#)

Available at: [\[https://www.benchchem.com/product/b1325597/docs#a-technical-guide-to-the-preliminary-biological-screening-of-novel-benzophenone-compounds\]](https://www.benchchem.com/product/b1325597/docs#a-technical-guide-to-the-preliminary-biological-screening-of-novel-benzophenone-compounds)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)